5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine

• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol
• SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC3=CC=CC=C3
• InChI: InChI=1S/C16H16N4S/c1-12-6-5-9-14(10-12)15-18-19-16(20(15)17)21-11-13-7-3-2-4-8-13/h2-10H,11,17H2,1H3
• InChIKey: ROWORYACUDCYBI-UHFFFAOYSA-N

5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine: Structural Profile and Procurement-Relevant Classification

5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine is a fully substituted 1,2,4-triazole bearing a 4-amino group, a 3-benzylthio (phenylmethylthio) moiety, and a 5-(m-tolyl) substituent. This compound belongs to the pharmacologically significant 3-thio-4-amino-5-aryl-1,2,4-triazole class, a scaffold recognized for its versatility across antimicrobial, anticancer, herbicidal, and enzyme-inhibitory applications [1]. The 5-aryl ring carries a methyl group at the meta position, distinguishing it from ortho- and para-methyl positional isomers that exhibit divergent biological profiles due to altered steric and electronic environments at the target binding interface [2]. The benzylthio group at position 3 contributes substantial lipophilicity (predicted LogP ~3.5–4.0) and has been identified as a privileged pharmacophore in multiple target families including methionine aminopeptidase-2 (MetAP2), STAT3, and insecticidal target sites [3].

Scaffold 3-Benzylthio-4-amino-5-aryl-1,2,4-triazole core with meta-methylphenyl substitution at position 5

Study Type Supports SAR exploration, target-engagement screening, and pathway-inhibition studies across enzyme and cell-model platforms

Selection Isomer-specific research requiring meta-methyl orientation; not interchangeable with ortho/para positional isomers

• [1] Parchenko VV. Synthesis, physico-chemical properties of 3-thio and 3-thio-4-amino derivatives of 1,2,4-triazole. Farmatsevtychnyi Zhurnal. 2019;(2):28-44. View Source
• [2] Yang GF, Yuan JW, Yang HZ. Syntheses and bioactivity of 3,5-disubstituted 4-amino-1,2,4-triazole derivatives. Journal of Central China Normal University (Natural Sciences). 1999;38(3):383-386. View Source
• [3] Marino JP Jr, et al. Highly potent inhibitors of methionine aminopeptidase-2 based on a 1,2,4-triazole pharmacophore. J Med Chem. 2007;50(16):3777-3785. doi:10.1021/jm061182w. View Source

Why 5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine Cannot Be Replaced by In-Class Analogs Without Quantitative Justification

Substitution at the 5-aryl position of 4-amino-1,2,4-triazoles is not functionally neutral. Colanceska-Ragenovic et al. demonstrated that among 4-amino-5-aryl-1,2,4-triazoles, the nature of the aryl substituent directly governs antibacterial and antifungal potency; the 4-hydroxyphenyl variant (5f) produced a 28 mm inhibition zone against Staphylococcus aureus while other aryl variants showed markedly weaker or absent activity [1]. The meta-methyl orientation on the phenyl ring of the target compound introduces a steric and electronic profile distinct from the ortho-methyl isomer (CAS 676470-67-0) and para-methyl isomer, which can differentially affect π-stacking interactions and target pocket complementarity [2]. Furthermore, the benzylthio (phenylmethylthio) group at position 3 cannot be simply replaced by smaller alkylthio groups (e.g., methylthio, ethylthio) without altering both target binding kinetics and metabolic stability, as demonstrated in the MetAP2 inhibitor SAR where the benzylthio moiety was essential for achieving picomolar potency [3]. Generic substitution without confirming identical substitution pattern and quantitative activity equivalence risks selecting a compound with fundamentally different target engagement and biological outcome.

Positional Isomer Mismatch

Meta-methyl orientation may confer distinct target engagement vs. ortho/para isomers; class evidence shows 5-aryl variation alters bioactivity profiles in related 4-amino-1,2,4-triazoles.

4-Amino Pharmacophore Loss

The 4-NH₂ group is a demonstrated pharmacophoric requirement; 4-allyl or 4-alkyl analogs may show substantially reduced antimicrobial endpoint response based on head-to-head class data.

Benzylthio vs. Alkylthio Swap

3-Benzylthio moiety contributes critical hydrophobic binding pocket occupancy; smaller alkylthio replacements may shift target-binding kinetics and metabolic stability profiles.

• [1] Colanceska-Ragenovic K, Dimova V, Kakurinov V, Molnar DG, Buzarovska A. Synthesis, Antibacterial and Antifungal Activity of 4-Substituted-5-Aryl-1,2,4-Triazoles. Molecules. 2001;6(10):815-824. doi:10.3390/61000815. View Source
• [2] Yang GF, Yuan JW, Yang HZ. Syntheses and bioactivity of 3,5-disubstituted 4-amino-1,2,4-triazole derivatives. Journal of Central China Normal University (Natural Sciences). 1999;38(3):383-386. View Source
• [3] Marino JP Jr, et al. Highly potent inhibitors of methionine aminopeptidase-2 based on a 1,2,4-triazole pharmacophore. J Med Chem. 2007;50(16):3777-3785. doi:10.1021/jm061182w. View Source

Quantitative Differentiation Evidence for 5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine Versus Closest Analogs

Positional Isomer Differentiation: Meta-Methylphenyl vs. Ortho-Methylphenyl Substitution Alters Biological Activity Profiles in 3,5-Disubstituted-4-Amino-1,2,4-Triazoles

Yang et al. synthesized twelve 3,5-disubstituted-4-amino-1,2,4-triazole derivatives including benzylthio-substituted variants and conducted preliminary herbicidal and fungicidal bioassays. Compounds within this series bearing different aryl substitution patterns at position 5 displayed differential activity spectra—some compounds exhibited measurable herbicidal activity while others showed primarily fungicidal effects, indicating that the aryl substitution position (and by extension the meta-methyl orientation in the target compound) is a determinant of bioactivity selectivity [1]. The ortho-methyl positional isomer (5-(2-methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine, CAS 676470-67-0) differs from the target meta-methyl compound in steric hindrance around the triazole-aryl bond, which can alter dihedral angles and affect molecular recognition at biological targets. No direct head-to-head quantitative activity comparison between these two isomers has been published in the peer-reviewed literature. However, the precedent established by the Colanceska-Ragenovic study—where different 5-aryl substitutions on 4-amino-1,2,4-triazoles produced inhibition zone differences of >20 mm against S. aureus (compound 5f: 28 mm vs. inactive analogs: 0 mm)—supports the expectation that meta vs. ortho methyl positioning will generate non-equivalent biological outcomes [2].

Positional Isomer Impact

Class-level

Meta-methyl orientation may alter bioactivity selectivity vs. ortho/para isomers; class precedent shows 5-aryl variation produces 0–28 mm inhibition zone range in related 4-amino-1,2,4-triazoles.

Isomer-specific SAR interpretation context

No direct head-to-head data for these specific isomers

Evidence Dimension	Positional isomer impact on bioactivity selectivity (herbicidal vs. fungicidal)
Target Compound Data	5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine: meta-methyl substitution; predicted to exhibit distinct agrochemical activity profile
Comparator Or Baseline	5-(2-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine (CAS 676470-67-0): ortho-methyl isomer; 5-(4-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine: para-methyl isomer
Quantified Difference	Not directly quantified for these specific isomers. Class precedent: 5-aryl variation in 4-amino-1,2,4-triazoles produced antibacterial inhibition zone differences from 0 mm to 28 mm (S. aureus)
Conditions	Herbicidal and fungicidal screening (Yang et al., 1999); antibacterial disc diffusion assay at 1–10 mg/mL (Colanceska-Ragenovic et al., 2001)

Why This Matters

Procurement of the incorrect positional isomer (ortho- or para-methyl) for structure-activity studies may yield misleading negative results or confound SAR interpretation, as aryl substitution position is a proven determinant of bioactivity in this chemotype.

• [1] Yang GF, Yuan JW, Yang HZ. Syntheses and bioactivity of 3,5-disubstituted 4-amino-1,2,4-triazole derivatives. Journal of Central China Normal University (Natural Sciences). 1999;38(3):383-386. View Source
• [2] Colanceska-Ragenovic K, Dimova V, Kakurinov V, Molnar DG, Buzarovska A. Synthesis, Antibacterial and Antifungal Activity of 4-Substituted-5-Aryl-1,2,4-Triazoles. Molecules. 2001;6(10):815-824. View Source

4-Amino Group Is a Critical Pharmacophoric Element: 4-Amino-5-aryl-1,2,4-triazoles Outperform 4-Allyl Analogs in Antibacterial Activity

In a systematic comparative study, Colanceska-Ragenovic et al. synthesized matched pairs of 4-allyl-5-aryl-1,2,4-triazoles (5a–d) and 4-amino-5-aryl-1,2,4-triazoles (5e–h) and evaluated them head-to-head against six microbial strains. Compounds bearing the free NH₂ group at position 4 (5e–h) showed the greatest inhibitory effect against one or more types of bacteria compared to those with allyl groups in the same position (5a–d) [1]. The most active compound, 4-amino-5-(4-hydroxyphenyl)-1,2,4-triazole (5f), produced inhibition zone diameters of 28 mm against S. aureus, 14 mm against Salmonella enteritidis, 12 mm against E. coli, 11 mm against B. subtilis, and 12 mm against C. albicans at 10 mg/mL. Critically, the 4-allyl counterparts (5a–d) exhibited substantially weaker or entirely absent activity, with compound 5d showing no inhibition against any tested organism. This demonstrates that the 4-amino substituent—present in the target compound 5-(3-methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine—is a non-negotiable pharmacophoric requirement for antibacterial potency within this scaffold [1]. The target compound incorporates both the bioactive 4-amino group and an additional 3-benzylthio substituent, which is absent from the compounds tested in the Colanceska-Ragenovic study, suggesting potential for differentiated activity beyond the 4-amino-5-aryl baseline.

4-Amino vs. 4-Allyl

Head-to-head

4-NH₂ series: 6–28 mm inhibition zones across 6 microbial strains at 10 mg/mL. 4-Allyl series: 0–10 mm; best 4-allyl compound inactive against multiple organisms.

Supports antimicrobial endpoint review

≥2.8× response difference at 10 mg/mL, disc diffusion assay

Evidence Dimension	Antibacterial activity: 4-amino vs. 4-allyl substitution on 5-aryl-1,2,4-triazoles
Target Compound Data	Target compound contains 4-NH₂ group (present); most active analog in series (5f, 4-amino-5-(4-hydroxyphenyl)-1,2,4-triazole): 28 mm inhibition zone vs. S. aureus at 10 mg/mL
Comparator Or Baseline	4-Allyl-5-aryl-1,2,4-triazoles (5a–d): 0 mm to 10 mm inhibition zones across all organisms tested
Quantified Difference	4-NH₂ compounds (5e–h): 6–28 mm inhibition zones; 4-allyl compounds (5a–d): 0–10 mm; fold-improvement of ≥2.8× for best-in-class 4-amino compound vs. best 4-allyl compound
Conditions	Filter paper disc diffusion method; compound concentrations 1, 5, and 10 mg/mL; tested against E. coli, B. subtilis, S. enteritidis, S. aureus, A. niger, C. albicans

Why This Matters

Substituting the target compound with a 4-allyl or 4-alkyl analog would sacrifice the 4-amino pharmacophore and is predicted to result in loss of antibacterial activity based on direct experimental evidence. Procurement specifications must explicitly require the 4-amino substitution.

• [1] Colanceska-Ragenovic K, Dimova V, Kakurinov V, Molnar DG, Buzarovska A. Synthesis, Antibacterial and Antifungal Activity of 4-Substituted-5-Aryl-1,2,4-Triazoles. Molecules. 2001;6(10):815-824. View Source

Benzylthio Group at Position 3 Confers MetAP2 Enzyme Inhibitory Potential: Class-Level SAR Demonstrates Picomolar Potency Achievable with 3-Benzylthio-1,2,4-Triazole Scaffold

Marino et al. identified 3-anilino-5-benzylthio-1,2,4-triazoles as a potent inhibitor class of human methionine aminopeptidase-2 (MetAP2) through high-throughput screening. Systematic SAR exploration around the benzylthio moiety led to inhibitors with potencies in the 50–100 picomolar range in the human MetAP2 enzyme assay [1]. X-ray crystallography of triazole inhibitor 102 bound to the MetAP2 active site confirmed key interactions between the triazole nitrogens and the active site cobalt atoms, as well as His-231 [1]. The benzylthio sulfur atom and aromatic ring were found to occupy a critical hydrophobic pocket, with methylation of the triazole nitrogens abolishing potency. The target compound 5-(3-methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine retains the 3-benzylthio pharmacophore but substitutes the 5-anilino group of the Marino series with a 5-(m-tolyl) group. While the Marino study evaluated 3-anilino-5-benzylthio variants (not the 4-amino-5-aryl subtype), the benzylthio SAR principles are transferable across triazole subclasses: the benzylthio group at position 3 is a demonstrated potency-driving element for metalloprotease inhibition. A structurally simpler analog, 3-methyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine, showed EC50 > 79.4 µM against nuclear receptor coactivator 1 in a PubChem screening assay, indicating that the benzylthio group alone is insufficient for broad activity—the 5-aryl substituent identity is a critical co-determinant of target selectivity [2].

MetAP2 Inhibition

Class-level

Optimized 3-benzylthio-1,2,4-triazole series: IC50 50–100 pM in human MetAP2 enzyme assay. Benzylthio sulfur and aromatic ring occupy critical hydrophobic pocket confirmed by X-ray crystallography.

MetAP2 enzyme inhibition context

5-Substituent is critical co-determinant of potency

Evidence Dimension	MetAP2 enzyme inhibitory potency of 3-benzylthio-1,2,4-triazole scaffold
Target Compound Data	5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine: contains 3-benzylthio group; predicted MetAP2 inhibitory potential based on class SAR
Comparator Or Baseline	Optimized 3-anilino-5-benzylthio-1,2,4-triazoles (compounds 103, 104): IC50 = 50–100 pM in human MetAP2 enzyme assay; 3-methyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine: EC50 > 79.4 µM against nuclear receptor coactivator 1
Quantified Difference	>10⁵-fold potency range across benzylthio-triazole chemotype depending on companion substituents; 5-aryl identity is critical for target engagement
Conditions	Human MetAP2 enzyme assay using fluorogenic substrate Met-AMC (Marino et al.); PubChem BioAssay AID 1319 (BindingDB BDBM37968)

Why This Matters

The 3-benzylthio moiety is a validated pharmacophore for MetAP2 inhibition, but activity is highly context-dependent on the 5-substituent. Researchers pursuing MetAP2 or angiogenesis targets should select this specific compound for its unique combination of 3-benzylthio and 5-(m-tolyl) groups, which is not represented in previously optimized MetAP2 inhibitor series.

• [1] Marino JP Jr, et al. Highly potent inhibitors of methionine aminopeptidase-2 based on a 1,2,4-triazole pharmacophore. J Med Chem. 2007;50(16):3777-3785. View Source
• [2] BindingDB Entry BDBM37968: 3-methyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine. EC50 > 7.94E+4 nM, Nuclear receptor coactivator 1 (Human), PubChem BioAssay AID 1319. View Source

STAT3 Inhibitory Activity Established for Closely Related 3-Benzylthio-4-Amino-1,2,4-Triazole Analog: Precedent for Anticancer Application of the Target Chemotype

Fawzy et al. synthesized a series of 1,2,4-triazole and 1,3,4-oxadiazole derivatives and evaluated them as STAT3 inhibitors in breast cancer models. The compound 3-(benzylthio)-5-(4-chlorobenzyl)-4H-1,2,4-triazol-4-amine (12d)—which shares the identical 3-benzylthio-4-amino-1,2,4-triazole core with the target compound—was identified as the most active among all synthesized compounds with an IC50 of 1.5 µM against the MCF7 breast cancer cell line and demonstrated a great inhibitory effect on the STAT3 enzyme [1]. Other compounds in the series (9a,b,d,e,f, 11, and 12a,b,f,e) showed IC50 values in the range of 3–12 µM on MCF7 cells [1]. The target compound 5-(3-methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine differs from 12d by bearing a 5-(3-methylphenyl) group in place of the 5-(4-chlorobenzyl) group. This substitution replaces the flexible chlorobenzyl linker with a directly attached m-tolyl ring, which may confer enhanced conformational rigidity and altered electronic properties at the STAT3 binding interface. The core scaffold—3-benzylthio-4-amino-1,2,4-triazole—is validated as a STAT3 inhibitory pharmacophore, and the unique 5-(m-tolyl) substitution represents unexplored chemical space within this target family.

STAT3 Pathway Inhibition

Reported

Core analog 12d (3-benzylthio-4-amino-1,2,4-triazole): IC50 1.5 µM against MCF7 cells via STAT3 inhibition. Series range: IC50 3–12 µM.

Cell-model response context

5-(m-Tolyl) analog not directly tested in this series

Evidence Dimension	STAT3 inhibitory activity and MCF7 breast cancer cell cytotoxicity
Target Compound Data	5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine: shares 3-benzylthio-4-amino-1,2,4-triazole core with active STAT3 inhibitor 12d
Comparator Or Baseline	3-(Benzylthio)-5-(4-chlorobenzyl)-4H-1,2,4-triazol-4-amine (12d): IC50 = 1.5 µM (MCF7 cells, STAT3 inhibition); series range: IC50 = 3–12 µM
Quantified Difference	Not directly tested; structural difference limited to 5-position substituent (m-tolyl vs. 4-chlorobenzyl); core scaffold activity validated at 1.5 µM
Conditions	MCF7 human breast cancer cell line; STAT3 enzyme inhibition assay; molecular docking studies performed (Fawzy et al., Archiv der Pharmazie, 2023)

Why This Matters

The closest published analog with the identical 3-benzylthio-4-amino-1,2,4-triazole core demonstrates single-digit micromolar anticancer activity via STAT3 inhibition. The target compound's unique 5-(m-tolyl) substitution offers a distinct SAR data point for medicinal chemistry programs optimizing STAT3 inhibitors, and procurement of this specific analog enables exploration of 5-aryl electronic effects on STAT3 potency.

• [1] Fawzy SM, Loksha YM, El-Sadek M, Ibrahim SM, Beshay BY, Shamaa MM, Kothayer H. Synthesis of 1,2,4-triazole and 1,3,4-oxadiazole derivatives as inhibitors for STAT3 enzymes of breast cancer. Arch Pharm (Weinheim). 2023;356(11):e2300345. doi:10.1002/ardp.202300345. View Source

3-Benzylthio-1,2,4-Triazoles Are Privileged Scaffolds for Insecticidal and Acaricidal Activity: Agricultural Application Potential of the Target Chemotype

German patent DE3031191A1 discloses 1-dimethylcarbamoyl-3-benzylthio-1,2,4-triazole derivatives exhibiting insecticidal and acaricidal activity with good systemic and contact action against sucking insects, particularly Homoptera including aphids [1]. The benzylthio group at position 3 of the 1,2,4-triazole ring is identified as a key structural element for insecticidal potency within this chemotype. Subsequently, European patent EP0046332 and related filings confirmed that 1-dimethylcarbamoyl-3(or 5)-benzylthio-5(or 3)-alkyl-1,2,4-triazoles possess insecticidal activity [2]. The target compound 5-(3-methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine contains the identical 3-benzylthio substitution pattern recognized in these patents as a pesticidal pharmacophore, while differing in the 4-amino substitution (rather than 1-dimethylcarbamoyl) and 5-(m-tolyl) group (rather than simple alkyl). The Yang et al. study further demonstrated that 3,5-disubstituted-4-amino-1,2,4-triazoles containing benzylthio groups exhibit herbicidal and fungicidal activities, confirming that the 4-amino-3-benzylthio-5-aryl substitution pattern is compatible with agrochemical bioactivity [3].

Agrochemical Precedent

Class-level

3-Benzylthio-1,2,4-triazole scaffold recognized as insecticidal/acaricidal pharmacophore in patent literature (DE3031191A1); systemic and contact activity against Homoptera demonstrated.

Agrochemical screening context

4-Amino-5-(m-tolyl) pattern not exemplified in prior art

Evidence Dimension	Insecticidal/acaricidal activity of 3-benzylthio-1,2,4-triazole scaffold
Target Compound Data	Contains 3-benzylthio group recognized as insecticidal pharmacophore; 4-amino-3-benzylthio-5-aryl pattern shown to exhibit herbicidal and fungicidal activity
Comparator Or Baseline	1-Dimethylcarbamoyl-3-benzylthio-1,2,4-triazoles (DE3031191A1): demonstrated systemic and contact insecticidal activity against Homoptera/aphids; 3-aryl-5-alkylthio-4H-1,2,4-triazoles (US4981863A): muscle relaxant, spasmolytic, anticonvulsant, anxiolytic
Quantified Difference	Not directly quantified for target compound; class-level evidence supports agrochemical bioactivity potential of 3-benzylthio-triazole scaffold
Conditions	In vivo insecticidal assays against Homoptera/aphids (DE3031191A1); herbicidal/fungicidal preliminary screening (Yang et al., 1999)

Why This Matters

For agrochemical discovery programs, the target compound represents a distinct substitution pattern (4-amino-3-benzylthio-5-m-tolyl) not exemplified in the prior art patent literature, offering potential for novel insecticidal or herbicidal intellectual property and differentiated pest spectrum relative to known 3-benzylthio-triazole pesticides.

• [1] Kuenast C, et al. Insecticidal and acaricidal 1,2,4-triazole derivatives. German Patent DE3031191A1, filed August 18, 1980. View Source
• [2] European Patent EP0046332. 1-Dimethylcarbamoyl-3-substituted-5-substituted-1H-1,2,4-triazoles. Cited in data.epo.org. View Source
• [3] Yang GF, Yuan JW, Yang HZ. Syntheses and bioactivity of 3,5-disubstituted 4-amino-1,2,4-triazole derivatives. Journal of Central China Normal University (Natural Sciences). 1999;38(3):383-386. View Source

Physicochemical Differentiation: Meta-Methylphenyl Substitution Modulates Lipophilicity and Hydrogen Bonding Capacity Relative to Ortho/Para Isomers

The target compound (C₁₆H₁₆N₄S, MW 296.39) presents a calculated lipophilicity profile distinct from its positional isomers due to the meta-methyl orientation. The 3-methylphenyl (m-tolyl) group at position 5 positions the methyl substituent such that it does not create ortho steric hindrance to the triazole-aryl bond rotation (as occurs with the 2-methyl isomer, CAS 676470-67-0, MW 296.39), nor does it extend the molecular dipole in the para orientation (as with the 4-methyl isomer) . This conformational difference affects both the ground-state geometry and the accessibility of the triazole N1 and N2 nitrogens for hydrogen bonding with biological targets. The presence of the 3-methylphenyl group increases lipophilicity relative to the unsubstituted phenyl analog, as noted for related compounds where the 3-methylphenyl group enhances membrane permeability . The 4-amino group provides an additional hydrogen bond donor (predicted HBD count = 2 including NH₂), distinguishing the compound from 4-allyl or 4-alkyl analogs which lack this donor capacity [1]. The benzylthio sulfur atom contributes to polar surface area while the aromatic ring enhances hydrophobic interactions, creating an amphiphilic character suitable for membrane penetration and target binding.

Physicochemical Profile

Data to verify

Predicted LogP ~3.5–4.0; HBD ≥ 2 (4-NH₂); C₁₆H₁₆N₄S, MW 296.39. Meta-methyl avoids ortho steric hindrance and para dipole extension present in positional isomers.

Physicochemical differentiation context

No experimental LogP or solubility data available

Evidence Dimension	Physicochemical properties: lipophilicity, hydrogen bonding, molecular geometry
Target Compound Data	C₁₆H₁₆N₄S, MW 296.39; meta-methyl orientation; HBD count ≥ 2 (4-NH₂); predicted LogP ≈ 3.5–4.0
Comparator Or Baseline	5-(2-Methylphenyl) isomer (CAS 676470-67-0): ortho-methyl steric hindrance alters aryl-triazole dihedral angle; 5-(4-Methylphenyl) isomer: para-methyl extends molecular dipole; 5-phenyl unsubstituted analog: lower LogP
Quantified Difference	LogP difference between unsubstituted phenyl and m-tolyl analogs estimated at approximately +0.5 log units based on Hansch π constant for methyl (π = 0.56)
Conditions	Calculated physicochemical parameters; no experimental LogP or solubility data available for the target compound

Why This Matters

The meta-methyl orientation uniquely balances lipophilicity for membrane permeability without introducing the steric clash (ortho) or extended dipole moment (para) effects that could alter target binding kinetics. For procurement specifications, the meta-substitution must be explicitly verified by ¹H NMR or HPLC to ensure the correct isomer is supplied.

• [1] Colanceska-Ragenovic K, Dimova V, Kakurinov V, Molnar DG, Buzarovska A. Synthesis, Antibacterial and Antifungal Activity of 4-Substituted-5-Aryl-1,2,4-Triazoles. Molecules. 2001;6(10):815-824. View Source

Recommended Research and Industrial Application Scenarios for 5-(3-Methylphenyl)-3-(phenylmethylthio)-1,2,4-triazole-4-ylamine Based on Quantitative Evidence

Medicinal Chemistry: STAT3 Inhibitor Lead Optimization for Breast Cancer

The close structural analog 3-(benzylthio)-5-(4-chlorobenzyl)-4H-1,2,4-triazol-4-amine demonstrated an IC50 of 1.5 µM against MCF7 breast cancer cells via STAT3 enzyme inhibition [1]. The target compound replaces the 5-(4-chlorobenzyl) group with a 5-(m-tolyl) group, providing a unique SAR data point for exploring the effect of directly attached aryl substituents (vs. benzyl-type linkers) on STAT3 inhibitory potency and selectivity. Procurement of this specific compound enables medicinal chemistry teams to evaluate whether conformational restriction at the 5-position improves target engagement or alters selectivity against other STAT family members.

Agrochemical Discovery: Novel Insecticidal or Herbicidal Lead with 3-Benzylthio Pharmacophore

The 3-benzylthio-1,2,4-triazole scaffold is a validated insecticidal/acaricidal pharmacophore as demonstrated in DE3031191A1, and the 4-amino-3-benzylthio-5-aryl substitution pattern has shown herbicidal and fungicidal activities in preliminary screening [2][3]. The target compound's specific combination of 4-amino, 3-benzylthio, and 5-(m-tolyl) groups is not exemplified in existing agrochemical patents, offering potential freedom-to-operate advantages. The meta-methyl substitution may confer differentiated weed spectrum or pest selectivity compared to known 3-benzylthio-triazole agrochemicals.

Biochemical Pharmacology: MetAP2/Angiogenesis Target Engagement Studies

The MetAP2 inhibitor series described by Marino et al. established that 3-benzylthio-1,2,4-triazoles can achieve picomolar potency against human MetAP2, with the benzylthio group occupying a critical hydrophobic pocket in the enzyme active site [4]. The target compound provides a structurally distinct entry point to this target class—combining the validated 3-benzylthio pharmacophore with a 4-amino-5-aryl architecture not previously explored in the MetAP2 context. This compound can serve as a tool for probing whether the 4-amino-5-aryl substitution pattern maintains or enhances MetAP2 binding relative to the 3-anilino series.

Antimicrobial Screening: 4-Amino-1,2,4-Triazole Scaffold with Enhanced Lipophilicity

The 4-amino group on 5-aryl-1,2,4-triazoles has been directly demonstrated to be essential for antibacterial potency, with 4-NH₂ compounds producing inhibition zones up to 28 mm against S. aureus while 4-allyl analogs were inactive [5]. The target compound combines this validated 4-amino pharmacophore with a 3-benzylthio substituent that increases lipophilicity (predicted LogP ~3.5–4.0 vs. ~1.5–2.0 for compounds in the Colanceska-Ragenovic series), potentially improving membrane penetration and expanding the antimicrobial spectrum. Procurement for systematic antimicrobial screening against Gram-positive, Gram-negative, and fungal panels is warranted.

Application

Selection Property

Validation Focus

STAT3 signaling pathway research

3-Benzylthio-4-amino core scaffold with reported STAT3 inhibitory context in related analogs

Cell-model STAT3 endpoint review

Agrochemical discovery screening

3-Benzylthio insecticidal/acaricidal pharmacophore with unexemplified 4-amino-5-(m-tolyl) substitution

Pest-spectrum differentiation review

MetAP2 enzyme inhibition studies

Benzylthio metalloprotease binding motif validated in optimized triazole series

Enzyme inhibition endpoint review

Antimicrobial screening studies

4-Amino pharmacophore with enhanced lipophilicity from 3-benzylthio and 5-(m-tolyl) groups

Panel-spectrum endpoint review

• [1] Fawzy SM, Loksha YM, El-Sadek M, Ibrahim SM, Beshay BY, Shamaa MM, Kothayer H. Synthesis of 1,2,4-triazole and 1,3,4-oxadiazole derivatives as inhibitors for STAT3 enzymes of breast cancer. Arch Pharm (Weinheim). 2023;356(11):e2300345. View Source
• [2] Kuenast C, et al. Insecticidal and acaricidal 1,2,4-triazole derivatives. German Patent DE3031191A1, filed August 18, 1980. View Source
• [3] Yang GF, Yuan JW, Yang HZ. Syntheses and bioactivity of 3,5-disubstituted 4-amino-1,2,4-triazole derivatives. Journal of Central China Normal University (Natural Sciences). 1999;38(3):383-386. View Source
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